Cas no 2495-79-6 (4-Benzyloxy-3-methoxy-6-nitrophenylpyruvic Acid)

• Product Name: 4-Benzyloxy-3-methoxy-6-nitrophenylpyruvic Acid
• CAS No: 2495-79-6
• MF: C₁₇H₁₅NO₇
• MW: 345.303505182266
• CID: 251532
• PubChem ID: 3312776
• Update Time: 2025-04-19

4-Benzyloxy-3-methoxy-6-nitrophenylpyruvic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,5-methoxy-2-nitro-a-oxo-4-(phenylmethoxy)-
• 4-Benzyloxy-3-methoxy-6-nitrophenylpyruvic Acid
• 4-Benzyloxy-5-methoxy-2-nitro-phenylbrenztraubensaeure
• 2495-79-6
• Benzenepropanoic acid, 5-methoxy-2-nitro-alpha-oxo-4-(phenylmethoxy)-
• 3-[4-(Benzyloxy)-5-methoxy-2-nitrophenyl]-2-oxopropanoic acid
• AKOS027447647
• FT-0662944
• 3-(5-methoxy-2-nitro-4-phenylmethoxyphenyl)-2-oxopropanoic acid
• DTXSID20391361

• Inchi： 1S/C17H15NO7/c1-24-15-8-12(7-14(19)17(20)21)13(18(22)23)9-16(15)25-10-11-5-3-2-4-6-11/h2-6,8-9H,7,10H2,1H3,(H,20,21)
• InChI Key： WVMOIIQOERAKJA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC(=C(C=C1OC)CC(C(=O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 345.08500
• Monoisotopic Mass: 345.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.375
• Melting Point: 157-159°C
• Boiling Point: 552°C at 760 mmHg
• Flash Point: 287.6°C
• Refractive Index: 1.604
• PSA: 118.65000
• LogP: 2.90180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpyruvic acid derivatives